Cas no 445303-11-7 (2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane)

2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane structure
445303-11-7 structure
Product Name:2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
CAS No:445303-11-7
MF:C13H18BClO2
MW:252.544823169708
CID:2112138
PubChem ID:3767641
Update Time:2025-04-21

2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
    • 2-(4-chloro-3-methyl-phenyl)-4,4,5,5-tetramethyl[1,3,2]-dioxaborolane
    • Z2049917712
    • 2-(4-chloro-3-methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • SCHEMBL4425474
    • CS-0188967
    • EN300-12619916
    • E91639
    • 445303-11-7
    • DTXSID50396142
    • MFCD18729907
    • DA-28235
    • IVNMVIMOKWBLKH-UHFFFAOYSA-N
    • 1,3,2-Dioxaborolane, 2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-
    • VSA30311
    • 877-807-7
    • Inchi: 1S/C13H18BClO2/c1-9-8-10(6-7-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
    • InChI Key: IVNMVIMOKWBLKH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

  • Exact Mass: 252.1088377g/mol
  • Monoisotopic Mass: 252.1088377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(4-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane Pricemore >>

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